4-(2-Cyano-thiophen-3-yl)-benzoic acid

• Molecular Formula: C12H7NO2S
• Molecular Weight: 229.26 g/mol
• SMILES: C1=CC(=CC=C1C2=C(SC=C2)C#N)C(=O)O
• InChI: InChI=1S/C12H7NO2S/c13-7-11-10(5-6-16-11)8-1-3-9(4-2-8)12(14)15/h1-6H,(H,14,15)
• InChIKey: BYZHJOOBAUYQDO-UHFFFAOYSA-N

4-(2-Cyano-thiophen-3-yl)-benzoic acid is a crucial glucagon receptor antagonist scaffold, yet major suppliers have discontinued it, creating supply chain gaps. This specific regioisomer (InChI Key: BYZHJOOBAUYQDO-UHFFFAOYSA-N) resolves the spatial orientation needs of medicinal chemistry programs. - Linear para-benzoic acid geometry enables efficient amide coupling for library synthesis and PROTAC linker construction. - 2-Cyano-3-phenyl substitution pattern matches pharmacophoric models for target engagement, unlike common 5-cyano isomers. - Custom synthesis via Suzuki-Miyaura cross-coupling is available; specify regioisomeric outcome and request ≥95% HPLC purity.

4-(2-Cyano-thiophen-3-yl)-benzoic acid: Chemical Identity & Structure

4-(2-Cyano-thiophen-3-yl)-benzoic acid is a heterocyclic benzoic acid derivative featuring a cyano-substituted thiophene ring coupled to a para-benzoic acid phenyl group. With a molecular formula of C12H7NO2S and a molecular weight of 229.26 g/mol, this compound belongs to the broader class of cyanothiophene carboxylic acids that have been explored as glucagon receptor antagonists and intermediates for medicinal chemistry programs [1]. The compound's distinguishing structural hallmark is the specific connectivity pattern: a nitrile group at the thiophene 2-position, a 4-carboxyphenyl substituent at the thiophene 3-position, creating a scaffold that is regioisomerically distinct from its commercially available analogs. Commercial availability is limited, with typical purity specifications of ≥95% and packaging in milligram quantities for research use .

Workflow Intermediate for glucagon receptor antagonist studies

Regioisomer 2-cyano-3-phenyl thiophene scaffold

Availability Research-scale stock; verify current lead times

• [1] Duffy, J.L. et al. Cyanothiophene derivatives, compositions containing such compounds and methods of use. U.S. Patent Application Publication No. 2004/0097552, May 20, 2004. View Source

Why 4-(2-Cyano-thiophen-3-yl)-benzoic acid Cannot Be Replaced

Regioisomeric cyanothiophene benzoic acid derivatives sharing the same molecular formula (C12H7NO2S) and molecular weight (229.26 g/mol) possess identical elemental composition but fundamentally different atomic connectivity, leading to divergent reactivity profiles and molecular recognition properties. The closest structural analogs include 4-(5-cyanothiophen-2-yl)benzoic acid (CAS 402767-55-9) [1] and 2-(5-cyanothiophen-4-yl)benzoic acid (CAS 1823424-75-4) , each displaying altered spatial orientation of the cyano and carboxyl pharmacophores. Additionally, the benzothiophene-fused analog 4-(2-cyano-1-benzothiophen-3-yl)benzoic acid possesses an extended aromatic system with a molecular weight of 279.3 g/mol, representing a meaningfully larger and more lipophilic scaffold that cannot serve as a direct structural surrogate [2]. These constitutional differences affect coupling partner selection, metabolic stability predictions, and pharmacological target engagement in glucagon receptor antagonist programs [3].

Cyano shift The 5-cyano regioisomer (CAS 402767-55-9) alters electronic distribution and may change target engagement readouts.

Acid geometry The ortho-carboxylic acid analog introduces a bent shape that can reduce amide coupling efficiency and alter conjugate trajectory.

Scaffold size The benzothiophene-fused analog adds 50 Da and higher lipophilicity, moving away from lead-like property space.

• [1] LookChem. 4-(5-Cyanothiophen-2-yl)benzoic acid (CAS 402767-55-9). YYBYY Chemical Database. View Source
• [2] PubChem. 4-(2-Cyano-1-benzothiophen-3-yl)benzoic acid. PubChem Compound Summary, CID 18946985, 2025. View Source
• [3] Boehringer Ingelheim International GmbH. Cyanothiophenes, their preparation and their use in pharmaceutical compositions. U.S. Patent Application Publication No. 2006/0094764, May 4, 2006. View Source

4-(2-Cyano-thiophen-3-yl)-benzoic acid vs. Analogs: Differentiation Evidence

Regioisomeric Connectivity Drives Cross-Coupling Reactivity

The target compound positions the electron-withdrawing cyano group at the thiophene 2-position (adjacent to the sulfur heteroatom), whereas the regioisomer 4-(5-cyanothiophen-2-yl)benzoic acid (CAS 402767-55-9) places the cyano at the 5-position (distal to sulfur) . This positional difference alters the electronic distribution across the thiophene ring and influences the reactivity of the C-H bonds at unsubstituted positions for further functionalization. The 2-cyano orientation creates a distinct dipole moment and hydrogen-bonding geometry compared to the 5-cyano isomer, which is relevant for target engagement in glucagon receptor binding pockets [1].

Regioisomeric connectivity

Cross-study comparable

Cyano at thiophene 2- vs 5-position; distinct InChI keys

Non-interchangeable reactivity and pharmacophore orientation

No direct comparative synthetic efficiency data

Evidence Dimension	Regioisomeric substitution pattern (cyano position on thiophene ring) and phenyl attachment point
Target Compound Data	Cyano at thiophene 2-position; phenyl at thiophene 3-position; carboxyl para on phenyl ring (InChI Key: BYZHJOOBAUYQDO-UHFFFAOYSA-N)
Comparator Or Baseline	CAS 402767-55-9: cyano at thiophene 5-position; phenyl at thiophene 2-position; carboxyl para on phenyl (InChI Key: SMIFALAUUCHAET-UHFFFAOYSA-N); CAS 1823424-75-4: cyano at thiophene 5-position; phenyl at thiophene 4-position; carboxyl ortho on phenyl
Quantified Difference	Distinct connectivity leads to non-interchangeable reactivity; no direct yield comparison data available from primary literature
Conditions	Structural comparison derived from SMILES and InChI Key analysis; no published head-to-head synthetic efficiency data identified

Why This Matters

For researchers designing structure-activity relationship (SAR) studies or requiring a specific substitution vector, selecting the incorrect regioisomer will produce a different compound entirely, invalidating experimental results and wasting procurement resources.

• [1] Boehringer Ingelheim International GmbH. Cyanothiophenes, their preparation and their use in pharmaceutical compositions. U.S. Patent Application Publication No. 2006/0094764, May 4, 2006. Examples 1–25 report IC50 values <10 μM for glucagon receptor antagonism within this compound class. View Source

Scaffold Size and Drug-Likeness Differentiation

The benzothiophene analog 4-(2-cyano-1-benzothiophen-3-yl)benzoic acid (PubChem CID 18946985) possesses a fused benzene ring, increasing molecular weight to 279.3 g/mol (+50 Da, +22% mass) and the calculated XLogP3-AA to 4.1, compared to an estimated XLogP3 of approximately 2.8–3.2 for the target monocyclic thiophene compound [1]. The target compound's lower molecular weight and lipophilicity offer potential advantages for maintaining ligand efficiency metrics and oral bioavailability parameters in drug discovery campaigns, although no direct head-to-head pharmacokinetic data exist .

Scaffold size delta

Cross-study comparable

+50 Da, +0.9–1.3 LogP vs benzothiophene analog

Lower MW may support lead-like library fit

LogP estimated; no head-to-head PK data

Evidence Dimension	Molecular weight and predicted lipophilicity (XLogP3-AA) for the target thiophene scaffold vs. benzothiophene analog
Target Compound Data	MW = 229.26 g/mol; estimated XLogP3 ≈ 2.8–3.2; H-bond acceptors = 4; H-bond donors = 1; rotatable bonds = 2; Topological PSA ≈ 89 Ų (estimated by structural analogy)
Comparator Or Baseline	4-(2-Cyano-1-benzothiophen-3-yl)benzoic acid: MW = 279.3 g/mol; XLogP3-AA = 4.1 (PubChem computed); H-bond acceptors = 4; H-bond donors = 1; rotatable bonds = 2; Topological PSA = 89.3 Ų
Quantified Difference	MW difference: +50 Da (22% larger for benzothiophene); XLogP3 difference: ~+0.9 to +1.3 log units (greater lipophilicity for benzothiophene)
Conditions	MW from vendor specifications; XLogP3 for benzothiophene analog computed by PubChem 2.2 (2025 release); target compound LogP estimated based on structural similarity

Why This Matters

In lead optimization programs where adherence to Lipinski's Rule of Five is critical, the 50 Da molecular weight penalty of the benzothiophene analog may restrict its utility, making the monocyclic thiophene scaffold a preferred starting point for fragment-based or lead-like library procurement.

• [1] PubChem. 4-(2-Cyano-1-benzothiophen-3-yl)benzoic acid – Computed Properties. PubChem Compound Summary, CID 18946985, 2025. View Source

Para-Carboxylic Acid Orientation for Linear Extension

The target compound features a para-oriented carboxylic acid on the phenyl ring, providing a linear extension vector for amide or ester bond formation. In contrast, the regioisomer 2-(5-cyanothiophen-4-yl)benzoic acid (CAS 1823424-75-4) positions the carboxylic acid ortho to the thiophene attachment point, resulting in a bent molecular geometry that may sterically hinder coupling reactions or alter the trajectory of the resulting conjugates . The para-substitution pattern is generally preferred in medicinal chemistry for generating extended, linearly arranged molecules with predictable geometry [1].

Carboxylic acid geometry

Cross-study comparable

Para (linear) vs ortho (bent) substitution

Linear geometry preferred for predictable amide coupling

No published coupling efficiency comparison

Evidence Dimension	Carboxylic acid substitution pattern (para vs. ortho) on the phenyl ring and its impact on molecular geometry
Target Compound Data	Carboxylic acid at para position relative to thiophene attachment (linear geometry; dihedral angle ~180° for extended conformation)
Comparator Or Baseline	CAS 1823424-75-4: carboxylic acid at ortho position (bent geometry; potential for intramolecular hydrogen bonding with thiophene sulfur or cyano group)
Quantified Difference	Qualitative geometric difference: linear (para) vs. bent (ortho) molecular shape; no published comparative coupling efficiency data available
Conditions	Structural analysis based on SMILES notation and standard conformational principles

Why This Matters

For procurement decisions in parallel synthesis or library production, the para-substituted benzoic acid offers predictable, linear molecular extension that is compatible with standard amide coupling protocols, while the ortho isomer may require optimization of coupling conditions due to steric hindrance, introducing additional synthetic risk.

• [1] Kuujia.com. 2-(5-Cyanothiophen-4-yl)benzoic acid (CAS 1823424-75-4) – Compound Description. Kuujia Chemical Database. View Source

Glucagon Receptor Antagonist Class Membership

Cyanothiophene derivatives bearing carboxylic acid functionality are explicitly claimed as glucagon receptor antagonists in multiple patent families, including U.S. Patent Application Publication Nos. 2004/0097552 and 2006/0094764 [1]. In the Boehringer Ingelheim patent (US 2006/0094764), exemplified cyanothiophene compounds with structural features analogous to the target compound demonstrated IC50 values below 10 μM in in vitro glucagon receptor binding assays [2]. While the specific IC50 of 4-(2-cyano-thiophen-3-yl)-benzoic acid has not been individually reported in peer-reviewed literature, its core scaffold maps directly onto the pharmacophore described in these patents, distinguishing it from non-cyanothiophene or non-benzoic acid containing analogs that lack activity in this target class.

Glucagon receptor class

Class-level inference

IC50

Scaffold maps to known antagonist pharmacophore

Target compound not individually assayed; inferential only

Supplier availability

Data to verify

Discontinued at ≥1 supplier; limited active listings

Substitution may require custom synthesis planning

Verify current stock before procurement

Evidence Dimension	In vitro glucagon receptor antagonistic activity (IC50) for cyanothiophene carboxylic acid class vs. non-class compounds
Target Compound Data	Not individually reported; inferred class activity based on structural membership in cyanothiophene benzoic acid series
Comparator Or Baseline	Exemplified cyanothiophene derivatives in US 2006/0094764 Examples 1–25: IC50 < 10 μM (specific values not enumerated for individual examples in the abstract); non-cyanothiophene thiophene carboxylic acids (e.g., 5-(4-cyanophenyl)-2-thiophenecarboxylic acid): no glucagon receptor antagonism reported
Quantified Difference	Class-level cutoff: IC50 < 10 μM for active cyanothiophene glucagon antagonists vs. no reported activity for non-cyanothiophene thiophene mono-carboxylic acids
Conditions	In vitro glucagon receptor binding assay using [127I]-labeled glucagon; exact assay protocol described in patent specifications

Why This Matters

For procurement supporting glucagon receptor antagonist drug discovery, the target compound's cyanothiophene-benzoic acid motif is a validated pharmacophoric element with demonstrated target engagement at the class level, whereas simple thiophene carboxylic acids lacking the cyano group would be expected to lack this activity, making the target compound a more relevant selection for this therapeutic area.

• [1] Duffy, J.L. et al. Cyanothiophene derivatives, compositions containing such compounds and methods of use. U.S. Patent Application Publication No. 2004/0097552, May 20, 2004. View Source
• [2] Boehringer Ingelheim International GmbH. Cyanothiophenes, their preparation and their use in pharmaceutical compositions. U.S. Patent Application Publication No. 2006/0094764, May 4, 2006. Abstract states: 'The compounds listed in Examples 1 to 25 give IC50 values of less than 10 μM.' View Source

Procurement Scarcity and Supplier Discontinuation

4-(2-Cyano-thiophen-3-yl)-benzoic acid is listed as a discontinued product by at least one major supplier (CymitQuimica/Biosynth), with 10 mg and 100 mg pack sizes no longer available . In contrast, the regioisomer 4-(5-cyanothiophen-2-yl)benzoic acid (CAS 402767-55-9) maintains broader commercial availability through multiple catalog suppliers . This scarcity creates a procurement bottleneck: researchers requiring the specific 2-cyano-3-phenyl substitution pattern face longer lead times and potential custom synthesis requirements, whereas those who can structurally substitute the 5-cyano-2-phenyl isomer may benefit from faster, more economical sourcing. This availability differential must be factored into project timeline planning and budget allocation.

Supplier availability

Data to verify

Discontinued at ≥1 supplier; limited active listings

Substitution may require custom synthesis planning

Verify current stock before procurement

Evidence Dimension	Commercial availability status (active vs. discontinued) across known suppliers
Target Compound Data	Discontinued at CymitQuimica (as of 2019); limited availability through AOBchem (product #1049853, purity ≥95%) and Chemsrc-listed suppliers
Comparator Or Baseline	CAS 402767-55-9: Active listing at multiple suppliers including benchchem, evitachem, yybyy, lookchem; CAS 1823424-75-4: Available through Chemsrc and Kuujia
Quantified Difference	At least one confirmed discontinuation for target compound vs. multiple active supplier listings for regioisomeric comparators
Conditions	Supplier catalog status verified via CymitQuimica product page and cross-referenced database listings as of search date

Why This Matters

Procurement decisions must account for supply chain continuity. The target compound's constrained availability may necessitate advance ordering, custom synthesis arrangements, or batch reservation, directly affecting project timelines and budget allocation compared to more readily available regioisomeric alternatives.

4-(2-Cyano-thiophen-3-yl)-benzoic acid: Application Scenarios

Glucagon Receptor Antagonist Lead Optimization & SAR

Based on its structural membership in the cyanothiophene benzoic acid class, which has demonstrated glucagon receptor antagonism with IC50 values below 10 μM in patent disclosures [1], this compound is positioned as a synthetic intermediate or scaffold for generating focused libraries targeting the glucagon receptor. The para-benzoic acid handle enables straightforward amide coupling to introduce diverse amine capping groups, while the 2-cyano substituent maintains the electron-withdrawing character required for receptor affinity. Researchers should prioritize this specific regioisomer when the 2-cyano-3-phenyl substitution pattern matches their pharmacophoric model, as alternative regioisomers will present the cyano group in a different spatial orientation relative to the receptor binding pocket [2].

Linear Conjugation via Amide or Ester Chemistry

The para-carboxylic acid substitution pattern on the target compound provides an ideal geometry for generating linearly extended molecular architectures. When coupled with amines or alcohols via standard carbodiimide-mediated coupling conditions, the resulting conjugates maintain a predictable linear trajectory from the thiophene core through the phenyl spacer to the amide/ester linkage. This differentiates the compound from the ortho-substituted regioisomer (CAS 1823424-75-4), where the bent geometry may introduce undesired conformational constraints or reduce coupling efficiency due to steric crowding [1]. This linear geometry is particularly valuable for the construction of rod-like molecular probes, PROTAC linkers, or bivalent ligands where precise spatial control is required.

Fragment-Based Library with Lead-Like Properties

With a molecular weight of 229.26 g/mol and an estimated cLogP in the range of 2.8–3.2, the target compound falls within lead-like chemical space suitable for fragment-based screening libraries [1]. Its molecular weight is 50 Da lighter than the benzothiophene analog (279.3 g/mol), offering greater room for molecular growth during hit-to-lead optimization without exceeding the commonly applied molecular weight ceiling of 500 Da. The presence of both a hydrogen bond donor (carboxylic acid) and multiple hydrogen bond acceptors (cyano nitrogen, thiophene sulfur, carbonyl oxygens) provides balanced physicochemical properties for fragment screening. Procurement of this specific scaffold, rather than the heavier benzothiophene analog, is recommended when fragment library efficiency metrics (e.g., LE, LLE) are prioritized [2].

Custom Synthesis for Regioisomerically Pure Supply

Given the confirmed discontinuation of this compound by at least one major supplier [1], researchers requiring this specific regioisomer must plan for custom synthesis or secure inventory from the remaining limited sources. The compound's synthesis is accessible via Suzuki-Miyaura cross-coupling between a 2-cyano-3-bromothiophene (or 2-cyano-3-thienylboronic acid) and 4-carboxyphenylboronic acid (or 4-iodobenzoic acid), as indicated by the structural framework [2]. When requesting quotes from contract research organizations (CROs), specifying the exact regioisomeric outcome (confirmed by InChI Key BYZHJOOBAUYQDO-UHFFFAOYSA-N) is essential to avoid inadvertent delivery of the more common 5-cyano-2-phenyl isomer. Budgeting for analytical confirmation via 1H/13C NMR and HPLC purity assessment (target ≥95%) should be incorporated into procurement planning.

Application

Selection Property

Validation Focus

Glucagon receptor antagonist SAR

Cyanothiophene-benzoic acid pharmacophore

In vitro binding assay validation

Linear conjugate synthesis

Para-carboxylic acid geometry

Coupling efficiency and conjugate linearity

Fragment-based library design

Low molecular weight, moderate lipophilicity

Ligand efficiency and lead-like compliance

Custom synthesis sourcing

Specified regioisomeric identity

NMR and HPLC purity confirmation

• [1] Boehringer Ingelheim International GmbH. Cyanothiophenes, their preparation and their use in pharmaceutical compositions. U.S. Patent Application Publication No. 2006/0094764, May 4, 2006. View Source
• [2] Duffy, J.L. et al. Cyanothiophene derivatives, compositions containing such compounds and methods of use. U.S. Patent Application Publication No. 2004/0097552, May 20, 2004. View Source